N'-[(E)-(5-bromo-3-nitro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]pyridine-4-carbohydrazide

• Molecular Formula: C13H9BrN4O4
• Molecular Weight: 365.14 g/mol
• IUPAC Name: N//'-[(E)-(5-bromo-3-nitro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]pyridine-4-carbohydrazide
• InChI: InChI=1S/C13H9BrN4O4/c14-11-6-10(18(21)22)5-9(12(11)19)7-16-17-13(20)8-1-3-15-4-2-8/h1-7,16H,(H,17,20)/b9-7+
• InChI Key: ZVAPOLXCJGGIHT-VQHVLOKHSA-N
• Isomeric SMILES: C1=CN=CC=C1C(=O)NN/C=C/2\C=C(C=C(C2=O)Br)[N+](=O)[O-]
• SMILES: C1=CN=CC=C1C(=O)NNC=C2C=C(C=C(C2=O)Br)[N+](=O)[O-]

Description

N'-[(E)-(5-bromo-3-nitro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]pyridine-4-carbohydrazide, also known as BNCP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BNCP is a yellow crystalline powder that is soluble in organic solvents such as chloroform, ethanol, and methanol.

Scientific Research Applications

N'-[(E)-(5-bromo-3-nitro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]pyridine-4-carbohydrazide has been studied extensively for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. This compound has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound induces cell cycle arrest and apoptosis in cancer cells by inhibiting the activity of certain enzymes and signaling pathways.
Another potential application of this compound is in the field of antimicrobial research. This compound has been shown to exhibit potent antibacterial and antifungal activity against various pathogenic microorganisms, including Staphylococcus aureus, Escherichia coli, and Candida albicans. This compound inhibits the growth and proliferation of these microorganisms by disrupting their cell membranes and inhibiting their metabolic pathways.

Mechanism of Action

The mechanism of action of N'-[(E)-(5-bromo-3-nitro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]pyridine-4-carbohydrazide involves the inhibition of certain enzymes and signaling pathways that are essential for the growth and proliferation of cancer cells and pathogenic microorganisms. This compound inhibits the activity of enzymes such as topoisomerase II and DNA polymerase, which are required for DNA replication and cell division. This compound also inhibits the activity of signaling pathways such as the PI3K/Akt/mTOR pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the concentration and duration of exposure. At low concentrations, this compound exhibits minimal toxicity and has no significant effects on normal cells and tissues. At higher concentrations, this compound induces cell cycle arrest and apoptosis in cancer cells and disrupts the membrane integrity of pathogenic microorganisms.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-[(E)-(5-bromo-3-nitro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]pyridine-4-carbohydrazide in lab experiments is its potency and specificity. This compound exhibits potent activity against cancer cells and pathogenic microorganisms, making it an ideal candidate for drug development and screening. However, one of the limitations of using this compound in lab experiments is its solubility. This compound is only soluble in organic solvents, which may limit its use in certain assays and experiments.

Future Directions

There are several future directions for the research and development of N'-[(E)-(5-bromo-3-nitro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]pyridine-4-carbohydrazide. One of the directions is the optimization of the synthesis method to improve the yield and purity of the product. Another direction is the investigation of the pharmacokinetics and pharmacodynamics of this compound in vivo. This will provide valuable information on the absorption, distribution, metabolism, and excretion of this compound in the body. Furthermore, the development of novel formulations and delivery systems for this compound may enhance its therapeutic efficacy and reduce its toxicity. Finally, the identification of new targets and pathways for this compound may lead to the discovery of new applications and indications for this promising compound.

Synthesis Methods

The synthesis of N'-[(E)-(5-bromo-3-nitro-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]pyridine-4-carbohydrazide involves the reaction of 4-pyridinecarboxylic acid hydrazide with 5-bromo-3-nitro-6-oxocyclohexa-2,4-dien-1-aldehyde in the presence of acetic acid and ethanol. The reaction mixture is refluxed for several hours, and the resulting product is purified by recrystallization. The yield of this compound is around 70%.